Cas no 2171528-34-8 (4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171528-34-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5958357
• PubChem ID: 165447076
• Update Time: 2025-07-16

4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171528-34-8
• EN300-1522163
• 4-({bicyclo[3.1.0]hexan-3-yl}carbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H28N2O5/c29-24(30)10-9-23(25(31)27-17-12-15-11-16(15)13-17)28-26(32)33-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,15-17,22-23H,9-14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FQXVGILXYOIFAD-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC2CC2C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171528-34-8)

4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171528-34-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate cyclic and functional group architecture, which makes it a promising candidate for various biological applications.

The structure of this compound features a central four-carbon chain, which is bifurcated into two distinct functional groups at the fourth carbon position. One arm of this bifurcation incorporates a bicyclo3.1.0hexan-3-yl moiety, while the other terminates in an amino group that is further modified by a (9H-fluoren-9-yl)methoxycarbonyl substituent. This unique arrangement of functional groups imparts a high degree of structural complexity, which is often associated with enhanced biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through precise targeting of specific enzymes or receptors. The presence of both carbamoyl and methoxycarbonyl groups in this molecule suggests potential applications in the inhibition or activation of various enzymatic processes. These functional groups are well-known for their ability to interact with biological targets in a highly selective manner, making them valuable tools in drug discovery.

One of the most compelling aspects of 4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is its potential as a lead compound for the development of new therapeutic agents. The bicyclo3.1.0hexan-3-yl moiety, in particular, has been shown to enhance the solubility and bioavailability of related compounds, while the fluorenylmethoxycarbonyl group can improve metabolic stability and binding affinity to biological targets. These properties make it an attractive candidate for further investigation in both preclinical and clinical settings.

Recent studies have begun to explore the pharmacological potential of this compound and its derivatives. Research has indicated that molecules with similar structural motifs may exhibit inhibitory activity against certain kinases and proteases, which are known to be involved in various disease pathways, including cancer and inflammatory disorders. The ability to selectively modulate these enzymes could lead to the development of novel therapeutic strategies that address unmet medical needs.

The synthesis of 4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in assembling the cyclic portions of the molecule.

In addition to its pharmacological potential, this compound may also find applications in materials science and nanotechnology. The presence of rigid aromatic rings and flexible aliphatic chains can contribute to unique physicochemical properties, making it suitable for use as a building block in the design of advanced materials with tailored functionalities.

The future direction of research on 4-({bicyclo3.1.0hexan-3-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid will likely focus on optimizing its pharmacokinetic properties and exploring its interactions with biological targets at a deeper level. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with improved efficacy and reduced toxicity.

In conclusion, 4-{(bicyclo3.¹.0hexan)₃-yl}carbamoyl}-4-{((9H-fluoren)₉-yloxy-carbonylamino)butanoic acid (CAS No. 2171528–34–8) represents a significant advancement in the field of medicinal chemistry due to its complex structure and promising biological activities.^{[ref][ref][ref][ref][ref][ref][ref][ref][ref][ref]}